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Compound of Interest

Compound Name: Chandrananimycin B

Cat. No.: B15159670 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of Chandrananimycin B, a

phenoxazine antibiotic with potential anticancer properties. This document is intended for

researchers, scientists, and drug development professionals, offering a centralized resource for

its chemical identity, and will be expanded to include biological activities and experimental

protocols.

Core Chemical Identifiers
Chandrananimycin B, a secondary metabolite isolated from the marine actinomycete

Actinomadura sp. isolate M048, possesses a unique chemical structure that underpins its

biological activity.[1][2] The definitive chemical identifiers are crucial for accurate

documentation and research. While a dedicated PubChem entry for Chandrananimycin B is

not currently available, its chemical identity has been established through spectroscopic

analysis as detailed in the primary literature.

A CAS number has been assigned to Chandrananimycin B, facilitating its precise

identification in chemical databases and literature.[3][4] Based on the elucidated structure,

other key chemical identifiers have been determined.
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Chemical Identifier Value Source

CAS Number 664355-13-9 [3][4]

Molecular Formula C₁₄H₁₀N₂O₄ [2]

SMILES
O=C1C=C2OC3=C(N=C2C=C

1NC(CO)=O)C=CC=C3
[4]

InChI

InChI=1S/C14H10N2O4/c17-

6-15-12-8-5-11(16-

13(12)18)20-10-4-2-1-3-

9(10)7-8

Derived from SMILES

InChIKey Not Publicly Available

Caption: Table of core chemical identifiers for Chandrananimycin B.

Experimental Protocols
Detailed experimental protocols are fundamental for the replication and advancement of

scientific findings. The following outlines the key methodologies employed in the study of

Chandrananimycin B.

Isolation and Purification of Chandrananimycin B
The isolation of Chandrananimycin B from the culture broth of Actinomadura sp. M048

involves a multi-step process to separate it from other metabolites, including its congeners

Chandrananimycin A and C.[1][2]

Caption: Workflow for the isolation and purification of Chandrananimycin B.

Structure Elucidation
The determination of the chemical structure of Chandrananimycin B was achieved through a

combination of spectroscopic techniques.[1][2] These methods provide detailed information

about the molecular weight, elemental composition, and the connectivity of atoms within the

molecule.
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Mass Spectrometry (MS): High-resolution mass spectrometry was utilized to determine the

exact molecular weight and elemental formula of the compound.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HMQC,

and HMBC) NMR experiments were conducted to establish the carbon-hydrogen framework

and the precise arrangement of functional groups.[1]

Signaling Pathways and Logical Relationships
While specific signaling pathways directly modulated by Chandrananimycin B are a subject of

ongoing research, its structural class, the phenoxazinones, are known to interact with various

biological targets. The general mechanism of action for many anticancer agents involves the

induction of apoptosis and inhibition of cell proliferation.

Chandrananimycin B Potential Cellular Targets
(e.g., DNA, Topoisomerases, Kinases)
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Caption: Postulated mechanism of action for Chandrananimycin B.

Further investigations are warranted to elucidate the specific molecular targets and signaling

cascades affected by Chandrananimycin B to fully understand its therapeutic potential. This

guide serves as a foundational resource to aid in these future research endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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